Cas no 63824-98-6 (Benzamide, 4-methyl-N-(4-pyridinylmethyl)-)
63824-98-6 structure
Product Name:Benzamide, 4-methyl-N-(4-pyridinylmethyl)-
CAS No:63824-98-6
MF:C14H14N2O
MW:226.273763179779
CID:425641
PubChem ID:3117800
Update Time:2025-04-19
Benzamide, 4-methyl-N-(4-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-methyl-N-(4-pyridinylmethyl)-
- N-(4-pyridylmethyl)-p-methylbenzamide
- DRDAVHQVXASJGL-UHFFFAOYSA-N
- AKOS000596957
- DTXSID50968323
- (4-METHYLPHENYL)-N-(4-PYRIDYLMETHYL)FORMAMIDE
- Oprea1_844663
- MS-8346
- 5356-40-1
- 4-methyl-N-(pyridin-4-ylmethyl)benzamide
- 4-methyl-N-[(pyridin-4-yl)methyl]benzamide
- Oprea1_750360
- CB14493
- MFCD00784531
- CBMicro_011375
- 63824-98-6
- BIM-0011244.P001
- SMSF0005681
- SCHEMBL171661
-
- Inchi: 1S/C14H14N2O/c1-11-2-4-13(5-3-11)14(17)16-10-12-6-8-15-9-7-12/h2-9H,10H2,1H3,(H,16,17)
- InChI Key: DRDAVHQVXASJGL-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NCC1C=CN=CC=1
Computed Properties
- Exact Mass: 226.11072
- Monoisotopic Mass: 226.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.131
- Boiling Point: 448.3°C at 760 mmHg
- Flash Point: 224.9°C
- Refractive Index: 1.587
- PSA: 41.99
Benzamide, 4-methyl-N-(4-pyridinylmethyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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